In this paper, special-shaped textures with different sizes and densities were fabricated on the surface of CuSn6 by laser, and the friction and wear properties were tested by a multifunctional friction and wear tester. The experimental results show that different friction coefficients can be obtained in the vertical and inclined planes of the special-shaped texture. When the special-shaped texture size is 600 μm, the friction coefficient ring increases gradually with the increase of special-shaped texture density. The wear loss of Polytetrafluoroethylene (PTFE) based friction materials decreases gradually, effectively improving the wear resistance of PTFE-based friction materials.

The third generation of Al-Li 2050-T84 alloy was primarily used in aerospace industries due to its exceptional potential for weight saving, high strength, and increased fatigue crack growth resistance. In the present research, three different types of tool pin profiles, namely, hybrid, taper threaded, and triangular, were used to join 2050-T84 Al-Li alloy by using Friction Stir Welding (FSW) at a constant rotational speed of 23.33 rotation/second with a traverse speed of 0.003 meters per second and tilt angle of 2°. The research explored the effect of different tools on weld bead structure, waviness and natural frequency of welded plates. The experimental results show that the hybrid tool pin side generates 10.9% higher heat than the threaded taper tool and 25.8% higher than the triangular tool. Moreover, the hybrid tool produces 50.1% lower waviness of welded specimens than the threaded taper tool and 55.7% lower than the triangular tool at the nugget zone (NZ). The research established that a hybrid tool pin profile is advantageous as it generates a higher frequency and lower acceleration under the applied load in friction stir welded specimens.

Selective laser melting (SLM), one of the Laser Powder Bed Fusion (LPBF) additive manufacturing methods, has enabled the layered production of Ti6Al4V/316L layered samples, thanks to the layer-by-layer construction. Although 316L and Ti6Al4V are used in many engineering applications, their wear performance is limited. This study aims to improve the tribological and electrochemical properties of Ti6Al4V/316L layered samples. Thus, ZnO, TiO2 monolayer, composite, and ZnO/TiO2, TiO2/ZnO multilayer ceramic films on Ti6Al4V/316L layered surface sample, were coated via the sol-gel dip-coating process. The structural, morphological, and tribological properties of ZnO-TiO2 ceramic films were analyzed via x-ray diffractometer, Scanning Electron Microscopy (SEM), and 3D profilometer. The tribological properties of these coatings were examined using a reciprocating tribo-tester, and the electrochemical properties of samples were evaluated through potentiodynamic polarization and electrochemical impedance spectroscopy measurements. Structural and mechanical results indicated that ZnO and TiO2 films (monolayer, composite, and multilayer-coated) have higher surface roughness and hardness values than additively manufactured Ti6Al4V/316L layered models. Both single and multilayer ZnO and TiO2 ceramic-coated films improved the wear resistance of the Ti6Al4V/316L substrate. Also, The best tribological and corrosion resistance was acquired for the multilayer film (ZnO/TiO2) among all the coated models.

The purpose of this paper is to investigate the effect of multi-shape photochemical textured (PCT) steel surfaces on tribological performance. The textured surface with specific arrangement was fabricated by photochemical texturing, a common technique implemented in the microelectronic mechanical systems (MEMS) industry. It involves photolithography and chemical etching processes. The multi-shape studied were circle with line (CL) and circle with wavy (CW). Fabricated samples’ surfaces were characterized by using a 3D optical profiler to check the produced texture’s dimension. The effect of six different etching times on the texture’s dimension was observed. Then, only two sizes of both multi-shape textures were considered for tribological characterization. It was conducted by using ball-on-disk tribo-tester under lubricated conditions. The results obtained are compared with the reference untextured (UT) surface. From the results, it is found that appropriate size and shape of texture could lead to good friction reduction and anti-wear behaviour. The smaller size, size A, of CL multi-shape presented a lower friction coefficient compared to size B. However, different size of CW multi-shape has no effect on the friction behaviour. This is believed due to higher area density of CW compared to CL resulting in detrimental effect on friction for both CW’s size. Additionally, CL(size A) textured surface shows improved tribological behaviour compared to UT surface as lower friction coefficient and better wear resistance is obtained. This is maybe due to effective lubricating layer formation, good debris trapping effect and lower contact stress of the CL(size A) textured surface. These beneficial effects were achieved under lubricating condition through an increase in applied load.

Steam turbine blades are subjected to wear because of the continuous exposure to high pressure and temperature of the steam. Excessive wear in the blades adversely affects the power generation. Super alloys are commonly used to overcome these issues. Inconel 625 has been considered for analysis in the current work. To further enhance the wear resistance, Cr3C2 and Stellite were added. The wear behavior of Inconel 625 coated with Cr3C2 and Stellite at constant load and various temperatures are investigated. These coatings were deposited on the base metal by using the atmospheric plasma spray coating process. Fabricated sample pieces are characterized by Energy-dispersive X-ray spectroscopy (EDAX), Scanning Electron Microscope (SEM) and Vicker’s microhardness tester. Pin on disc tribometer has been used to study the friction and wear behaviour of the fabricated samples. Impact of the coatings with respect to wear are investigated with the help of SEM and EDAX. At various temperature settings, wear caused by the sliding of Inconel 625 coated with Cr3C2 and Stellite against the EN-8 steel disc are discussed. Temperature variations has affected both the coating’s removal and elemental composition. Stellite at room temperature and Cr3C2 at 400 °C significantly reduced the wear rate of Inconel 625 subjected to 20 N load condition.

This study was carried out in order to reveal the effect of reduction ratio, one of the parameters of the skin-pass rolling manufacturing process of sheet metal materials, on the corrosion behaviours. In this experimental study, AISI 304 stainless steel sheet material samples were subjected to skin-pass rolling process with different reduction ratios (0.5%, 2.0%, 4.2% and 7.2%). The corrosion behaviours of skin-pass rolled AISI 304 stainless steel sheet material samples in 3.5% chloride solution was determined by potentiodynamic polarization curves. The changes in the surfaces were evaluated together with the surface roughness measurements and microstructure images. It was concluded that the increase in skin-pass rolling reduction ratio increased the corrosion resistance. The arithmetic mean roughness (Ra) did not give sufficient results to prove the finding that corrosion resistance improves as the reduction increases. The change of valleys and peaks in the roughness profile of the skin-pass rolled samples before and after corrosion was found to be evidence that the increase in reduction ratio improves corrosion resistance. As the skin-pass rolling reduction ratio increased was determined in the microstructural images that the amount of oxide layer increased and this situation was clarified from x-ray spectroscopy (EDS) findings. Electrochemical measurements, surface roughness profiles, microstructure images, and EDS analyses were obtained with results that support each other.

Ti-6Al-4V alloy is ideal for use in the aeronautical and aerospace industries because of its excellent strength/weight ratio and corrosion resistance. However, its applications at high temperatures are vulnerable due to its high affinity for interstitial elements, such as nitrogen and oxygen. The plasma immersion ion implantation (PIII) technique, performed at high temperature, allows formation of modified layers that can improve the mechanical and tribological properties without compromising the corrosion resistance, which is a characteristic of this alloy. In this work, the samples were treated by PIII at three different temperatures (700, 800, and 900 °C) for 120 min of exposure to evaluate PIII on the mechanical behavior of Ti-6Al-4V alloy compared to data already available in the literature. The aim of this process is to improve surface mechanical properties of the Ti-6Al-4V alloy. The techniques used in this work were x-ray diffraction microhardness, glow discharge optical emission spectrometer, and wear testing in a ball-on-disk tribometer. The results indicate a significantly increased material resistance, with a reduced wear for all treated samples and a reduced friction coefficient for samples treated at 800 and 900 °C. The best results were for alloy treated at 800 and 900 °C, because they maintain the low coefficient throughout the test, which indicates better wear resistance.

Objective: To evaluate the effects of different sandblasting procedures on the wear and surface properties of zirconia and resin-based CAD/CAM restorative materials and to evaluate the relationships among materials and procedures. Materials and Methods: A total of 160 specimens of 2 mm thickness were prepared from Cerasmart, Vita-Enamic, Tetric-CAD, and Katana-Zirconia CAD/CAM materials. Each material was divided into four groups. Group-1: Control; Group-2: 29 μm Al2O3; Group-3: 30 μm CoJet; and Group-4: 50 μm Al2O3. Sandblasting procedures were applied from a distance of 10 mm for 15 s at 2 bar pressure. The volume loss resulting from sandblasting was calculated. The samples were then scanned with a Nanovea-PS50 non-contact profilometer. The Ra, Rz, and Sa values were recorded. The data were analyzed with the Shapiro-Wilk test and two-way ANOVA. Results: Group-4 showed the highest Ra and Rz values in all materials. The highest Sa and volume differences values were observed for Cerasmart, Vita-Enamic, and Tetric-CAD in Group-4; similar values were obtained for Katana-Zirconia. When the materials were compared, Cerasmart exhibited the highest volume differences, Ra, Rz, and Sa values in Group-4, while Katana-Zirconia demonstrated the lowest. Conclusions: Sandblasting procedure and material type showed a significant impact on the wear and surface properties. The abrasive effect increased with the increasing Al2O3 particle sizes for resin-matrix materials. Sandblasting with 50 μm Al2O3 exhibited the lowest wear and surface roughness values for Katana-Zirconia and the highest for Cerasmart.

The topography of a rough surface determines many of its physical properties, for instance, tribology, contact mechanics, optical properties etc. Nowadays, a deep understanding of such physical phenomena requires the knowledge of the topography at appropriate length scales. Apart from performing multi-scale measurements of the surface topography, it also requires the use of proper statistical estimators for the analysis of such topography maps. Moreover, when dealing with light scattering in the visible spectral range, the scale at which the estimators of local topography properties are defined is extremely important. Here we present a multi-scale and statistical study of the surface topography of blasted aluminum samples which all have rather different visual appearance. Various statistical estimators of surface topography are examined, including estimators related to the height distribution, the lateral correlation and local topology. The combination of these various estimators unveils a scale separation between a micro-scale roughness inherited from the initial cold-rolled aluminum surface and a large scale roughness fully controlled by the blasting process. A special emphasis is given to the crucial importance of length scales in the estimation of local slopes. The present analysis establishes a quantitative link between the statistical properties of the surface topography and the blasting process used to fabricate the samples.

To improve the bonding quality of Si-Si wafers bonded based on Mo/Au intermediate layers at room temperature, the surfaces of Si wafers were pretreated with argon plasma, and the effect of argon plasma pretreatment on Si-Si wafer bonding was analyzed by combining experimental and theoretical methods. Owing to the plasma treatment of Si wafers, the surface roughness of Si wafers was significantly reduced, and the bonded Si-Si samples had lower interfacial voidage. The average bonding strength of 11.46 MPa for the argon plasma pretreated Si-Si bonded samples is much higher than the bonding strength of 4.23 MPa for the unpretreated Si-Si bonded samples. The analysis of the fractured surface revealed that the fracture of the Si-Si bonded samples without argon plasma treatment occurred mainly at the Mo/Si interface, while the fracture of the plasma-treated Si-Si bonded samples arose mainly within the bulk Si. Molecular dynamics (MD) simulations suggest that strong atomic diffusion takes place at the Mo/Au interface, while Mo atoms hardly diffuse into the bulk Si. These results indicate that argon plasma pretreatment not only cleans and activates the Si wafer surface but also makes the Si wafer surface smooth, which helps to enhance the deposited Mo/Au film quality and the adhesion between the Mo film and the Si wafer.